Cas no 61834-40-0 (3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one)
61834-40-0 structure
Product Name:3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
CAS No:61834-40-0
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD09837186
CID:955509
PubChem ID:365021
Update Time:2025-04-19
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-3-methyl-(9CI)
- 3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
- 3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
-
- MDL: MFCD09837186
- Inchi: 1S/C8H9NO2/c1-5-8-6(10)3-2-4-7(8)11-9-5/h2-4H2,1H3
- InChI Key: NHAMNKMCXOKTLD-UHFFFAOYSA-N
- SMILES: O1C2=C(C(C)=N1)C(CCC2)=O
Computed Properties
- Exact Mass: 151.063328530g/mol
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.1Ų
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M337183-50mg |
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one |
61834-40-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M337183-100mg |
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one |
61834-40-0 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M337183-500mg |
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one |
61834-40-0 | 500mg |
$ 295.00 | 2022-06-03 | ||
| abcr | AB411522-500 mg |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95% |
61834-40-0 | 500MG |
€254.60 | 2023-02-19 | ||
| abcr | AB411522-1 g |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95% |
61834-40-0 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB411522-5 g |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95% |
61834-40-0 | 5 g |
€907.00 | 2023-07-19 | ||
| Chemenu | CM522944-1g |
3-Methyl-6,7-dihydrobenzo[d]isoxazol-4(5H)-one |
61834-40-0 | 95% | 1g |
$264 | 2023-01-07 | |
| abcr | AB411522-500mg |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; . |
61834-40-0 | 95% | 500mg |
€269.00 | 2025-04-17 | |
| abcr | AB411522-1g |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; . |
61834-40-0 | 95% | 1g |
€317.00 | 2025-04-17 | |
| abcr | AB411522-5g |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; . |
61834-40-0 | 95% | 5g |
€877.00 | 2025-04-17 |
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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